3,3-Dimethyl-5-(trifluoromethyl)indolin-2-one

• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol
• IUPAC Name: 3,3-dimethyl-5-(trifluoromethyl)-1H-indol-2-one
• InChI: InChI=1S/C11H10F3NO/c1-10(2)7-5-6(11(12,13)14)3-4-8(7)15-9(10)16/h3-5H,1-2H3,(H,15,16)
• InChI Key: HSYATHDRDQTCSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)C(F)(F)F)NC1=O)C

Description

3,3-Dimethyl-5-(trifluoromethyl)indolin-2-one is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

464 mg of 1-acetyl-3,3-dimethyl-5-trifluoromethyl-1,3-dihydroindol-2-one were dissolved in 4 ml of ethanol, and 1 ml of 1N sodium hydroxide solution was added. The reaction mixture was then stirred at room temperature for one hour. The reaction solution was extracted with 80 ml of methyl tert-butyl ether. The organic phase was washed with 30 ml of water and with 30 ml of saturated NaCl solution, dried over MgSO4 and concentrated under reduced pressure. This gave 354 mg of 3,3-dimethyl-5-trifluoromethyl-1,3-dihydroindol-2-one as a colorless solid.